Cas no 865658-05-5 (3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE)

• Product Name: 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE
• CAS No: 865658-05-5
• MF: C₁₄H₁₂FN₃
• MW: 241.263586044312
• MDL: MFCD03305702
• CID: 5235278
• Update Time: 2026-03-08

3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE

• MDL： MFCD03305702
• Inchi： 1S/C14H12FN3/c1-9-7-10(2)18-14(17-9)13(8-16-18)11-3-5-12(15)6-4-11/h3-8H,1-2H3
• InChI Key： XQOIAHZHJPHDEN-UHFFFAOYSA-N
• SMILES： CC1N2C(=C(C3C=CC(F)=CC=3)C=N2)N=C(C)C=1

Additional information on 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE

3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE (CAS No. 865658-05-5): An Overview

3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE (CAS No. 865658-05-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE features a pyrazolopyrimidine core with a 4-fluorophenyl substituent at the 3-position and methyl groups at the 5 and 7 positions. The presence of these functional groups imparts specific chemical and biological characteristics that make this compound an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE has shown promising results in cancer research. A 2021 study in Cancer Research demonstrated that this compound selectively targets and inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anti-cancer activity is thought to involve the induction of apoptosis and cell cycle arrest through the modulation of p53 and Bcl-2 family proteins.

The pharmacokinetic profile of 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, ongoing studies are focused on optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects.

Safety and toxicity assessments are crucial steps in the drug development process. Preliminary toxicology studies have shown that 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE is well-tolerated at therapeutic doses with minimal adverse effects. However, more comprehensive safety evaluations are necessary to ensure its long-term safety profile.

The potential applications of 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A study published in Neuropharmacology in 2023 found that this compound can protect neuronal cells from oxidative stress and amyloid-beta toxicity by modulating mitochondrial function and reducing oxidative damage.

In conclusion, 3-(4-FLUOROPHENYL)-5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE (CAS No. 865658-05-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in various medical fields. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its use as a therapeutic agent.